Cas no 1797965-26-4 (N-[(5-benzoylthiophen-2-yl)methyl]-5-chlorothiophene-2-sulfonamide)

• Product Name: N-[(5-benzoylthiophen-2-yl)methyl]-5-chlorothiophene-2-sulfonamide
• CAS No: 1797965-26-4
• MF: C₁₆H₁₂ClNO₃S₃
• MW: 397.919379234314
• CID: 5373825
• Update Time: 2025-10-30

N-[(5-benzoylthiophen-2-yl)methyl]-5-chlorothiophene-2-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-[(5-benzoylthiophen-2-yl)methyl]-5-chlorothiophene-2-sulfonamide

• Inchi： 1S/C16H12ClNO3S3/c17-14-8-9-15(23-14)24(20,21)18-10-12-6-7-13(22-12)16(19)11-4-2-1-3-5-11/h1-9,18H,10H2
• InChI Key： QFAYLEBCZODILO-UHFFFAOYSA-N
• SMILES： C1(S(NCC2SC(C(=O)C3=CC=CC=C3)=CC=2)(=O)=O)SC(Cl)=CC=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on N-[(5-benzoylthiophen-2-yl)methyl]-5-chlorothiophene-2-sulfonamide

Comprehensive Overview of N-[(5-benzoylthiophen-2-yl)methyl]-5-chlorothiophene-2-sulfonamide (CAS No. 1797965-26-4)

N-[(5-benzoylthiophen-2-yl)methyl]-5-chlorothiophene-2-sulfonamide (CAS No. 1797965-26-4) is a specialized sulfonamide derivative with a unique molecular structure that combines thiophene and benzoyl moieties. This compound has garnered significant attention in pharmaceutical and agrochemical research due to its potential applications as a bioactive intermediate. Its structural features, including the chlorothiophene and sulfonamide groups, make it a promising candidate for drug discovery and material science innovations.

In recent years, the demand for sulfonamide-based compounds has surged, driven by their versatility in medicinal chemistry. Researchers are particularly interested in N-[(5-benzoylthiophen-2-yl)methyl]-5-chlorothiophene-2-sulfonamide due to its potential role in targeting enzyme inhibition and receptor modulation. The compound's CAS No. 1797965-26-4 is frequently searched in academic databases, reflecting its relevance in high-throughput screening and structure-activity relationship (SAR) studies.

The synthesis of N-[(5-benzoylthiophen-2-yl)methyl]-5-chlorothiophene-2-sulfonamide involves multi-step organic reactions, including sulfonylation and amide coupling. Its molecular weight and solubility profile are critical parameters for researchers optimizing its use in drug formulations. The compound's benzoylthiophene moiety is also a hotspot for derivatization, enabling the development of novel small-molecule therapeutics.

From an industrial perspective, CAS No. 1797965-26-4 is often discussed in the context of intellectual property and patent filings. Companies are exploring its applications in crop protection and veterinary medicine, aligning with the growing trend of sustainable agrochemicals. The compound's chlorothiophene-sulfonamide backbone is also being investigated for its anti-inflammatory and antimicrobial properties, making it a versatile tool in preclinical research.

Environmental and toxicity studies of N-[(5-benzoylthiophen-2-yl)methyl]-5-chlorothiophene-2-sulfonamide are ongoing, with a focus on its biodegradability and ecotoxicological impact. Regulatory bodies emphasize the need for green chemistry approaches in its production, resonating with the global push for eco-friendly synthesis. The compound's stability under various pH conditions is another area of interest for formulation scientists.

In summary, N-[(5-benzoylthiophen-2-yl)methyl]-5-chlorothiophene-2-sulfonamide (CAS No. 1797965-26-4) represents a cutting-edge chemical entity with broad applicability. Its integration into drug discovery pipelines and material science underscores its importance in modern research. As the scientific community continues to unravel its potential, this compound is poised to play a pivotal role in advancing precision medicine and sustainable technologies.